Cas no 102312-28-7 (N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine)

• Product Name: N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine
• CAS No: 102312-28-7
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD19285176
• CID: 4568260
• PubChem ID: 20463027
• Update Time: 2025-06-25

N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine Chemical and Physical Properties

Names and Identifiers

• N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine

• MDL： MFCD19285176
• Inchi： 1S/C9H18N2/c1-10-7-5-8-3-4-9(6-7)11(8)2/h7-10H,3-6H2,1-2H3
• InChI Key： WOPJGCHLBFCBLZ-UHFFFAOYSA-N
• SMILES： C12N(C)C(CC1)CC(NC)C2

Computed Properties

• Exact Mass: 154.146999g/mol
• Monoisotopic Mass: 154.146999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.25g/mol
• XLogP3: 1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids

Additional information on N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine

Introduction to N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine (CAS No. 102312-28-7)

N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine is a highly intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine features a complex bicyclic framework, which makes it a versatile scaffold for the development of novel bioactive molecules. The compound's unique structural attributes, including its azabicyclo[3.2.1]octane core, have positioned it as a subject of extensive research in medicinal chemistry and drug discovery.

The chemical structure of N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine encompasses a fused ring system that includes an azacyclic component, which is known to exhibit significant pharmacological potential. The presence of two methyl groups at the 8-position further enhances its structural complexity and influences its electronic and steric properties. These features make the compound an attractive candidate for designing molecules with specific biological activities, particularly in the context of enzyme inhibition and receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine and biological targets. Studies have demonstrated that the compound's rigid bicyclic backbone can effectively mimic natural substrates or transition states, thereby facilitating the development of potent inhibitors or modulators of enzymatic pathways. This has opened up new avenues for therapeutic intervention in various diseases, including those associated with abnormal protein-protein interactions or metabolic dysregulation.

In addition to its structural significance, N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine has been explored as a building block in synthetic organic chemistry. Its unique reactivity allows for diverse functionalization strategies, enabling the construction of more complex derivatives with tailored pharmacological properties. Researchers have leveraged this compound to develop novel analogs that exhibit improved solubility, bioavailability, or target specificity compared to parent compounds.

The synthesis of N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Techniques such as transition-metal-catalyzed cyclizations and intramolecular reactions have been employed to construct the bicyclic framework efficiently. These synthetic approaches not only showcase the versatility of the compound but also contribute to the broader toolkit available for medicinal chemists seeking to design innovative therapeutics.

One particularly noteworthy application of N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound's ability to bind tightly to ATP-binding pockets in kinases stems from its optimized steric and electronic profile. Preclinical studies have revealed promising results regarding its efficacy in modulating kinase activity, suggesting potential therapeutic benefits in vivo.

Furthermore, the bicyclic amine core of N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine has been investigated for its role in enhancing drug-like properties such as metabolic stability and oral bioavailability. By incorporating this motif into drug candidates, researchers aim to improve their pharmacokinetic profiles, ensuring better absorption and reduced degradation by metabolic enzymes. This underscores the importance of structural scaffolds like this one in optimizing lead compounds for clinical development.

The growing interest in N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine has also spurred innovation in green chemistry approaches to its synthesis. Efforts are underway to develop more sustainable methodologies that minimize waste and energy consumption while maintaining high yields and purity standards. Such initiatives align with global trends toward environmentally responsible pharmaceutical manufacturing.

Looking ahead, future research on N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-amine is likely to focus on expanding its applications in neuroscience and immunology. Preliminary data suggest that derivatives of this compound may interact with neurotransmitter receptors or immune modulatory pathways, offering new insights into potential treatments for neurological disorders or autoimmune conditions.

In conclusion, N,8-dimethyl-8-azabicyclo[3.2.1]octan-3-am ine (CAS No: 102312287) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents with significant biological activity and drug-like properties。 Its unique chemical attributes continue to inspire innovation across multiple disciplines within pharmaceutical research。